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Compound of Interest

Compound Name: Sodium dimethyldithiocarbamate

Cat. No.: B093518

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium dimethyldithiocarbamate (SDDC) is a potent chelating agent known to inhibit a
variety of enzymes, particularly metalloenzymes. Its inhibitory activity stems from its ability to
bind to metal ions, such as zinc, copper, and iron, which are essential cofactors for the catalytic
activity of these enzymes. Understanding the kinetics of this inhibition is crucial for elucidating
the mechanism of action of SDDC and for the development of novel therapeutics targeting
these enzymes. These application notes provide detailed protocols for studying the enzyme
inhibition kinetics of SDDC against three common metalloenzymes: Carbonic Anhydrase,
Xanthine Oxidase, and Superoxide Dismutase.

Mechanism of Inhibition

The primary mechanism of enzyme inhibition by Sodium dimethyldithiocarbamate is the
chelation of the metal ion cofactor within the enzyme's active site. Dithiocarbamates are strong
metal chelators and can effectively sequester the metal ion, rendering the enzyme inactive.
This interaction can be reversible or irreversible depending on the specific enzyme and the
reaction conditions.
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Mechanism of Metalloenzyme Inhibition by SDDC
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General Experimental Workflow

Reagent Preparation
(Buffer, Enzyme, Substrate, SDDC)

Enzyme Activity Assay
(without inhibitor)

IC50 Determination
(Varying SDDC concentrations)
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Kinetic Analysis
(Varying substrate and SDDC concentrations)
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Data Analysis
(Michaelis-Menten, Lineweaver-Burk plots)
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[Determination of Ki and Inhibition Type)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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